6-(3,5-Dimethylisoxazole-4-carbonyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3,5-Dimethylisoxazole-4-carbonyl chloride” is a chemical compound used in various scientific experiments and research . It has a molecular weight of 159.57 .
Synthesis Analysis
The synthesis of “3,5-Dimethylisoxazole-4-carbonyl chloride” involves a reaction with triethylamine in dichloromethane at 20℃ for 3 hours .Molecular Structure Analysis
The molecular formula of “3,5-Dimethylisoxazole-4-carbonyl chloride” is C6H6ClNO2 .Chemical Reactions Analysis
The compound reacts with water and is moisture sensitive .Physical and Chemical Properties Analysis
“3,5-Dimethylisoxazole-4-carbonyl chloride” is a liquid at 20°C. It has a density of 1.282±0.06 g/cm3 and a refractive index of 1.4960 to 1.5000 . It should be stored under inert gas .Scientific Research Applications
Synthesis of Heterocyclic Derivatives
An important application of the compound involves its role in synthesizing various heterocyclic derivatives, which are crucial in medicinal chemistry and materials science. Studies have demonstrated its utility in creating pyrazolo[3,4-b]quinolines, benzo[b][1,8]-naphthyridines, and pyridine-pyrazole hybrids, showcasing its versatility in generating diverse molecular architectures. These compounds have potential applications in developing novel therapeutic agents and materials with unique properties (Elkholy, 2007); (Azab & Rady, 2012); (Flefel et al., 2018).
Photocycloaddition Reactions
The compound's structure has made it a subject of interest in studies focusing on photocycloaddition reactions. These reactions are pivotal in organic synthesis, offering pathways to construct complex cyclic structures. Research exploring the photocycloaddition of related nitrile-containing compounds provides insights into the mechanisms and potential synthetic applications of such reactions (Andresen & Margaretha, 1995).
Antioxidant and Anti-inflammatory Activities
Derivatives synthesized from similar compounds have been investigated for their biological activities, including antioxidant and anti-inflammatory effects. These studies contribute to the development of new drugs with potential applications in treating various inflammatory diseases and conditions linked to oxidative stress (Bhalgat et al., 2014).
Mechanistic Studies in Organic Chemistry
The chemical reactions involving the compound or its derivatives have provided valuable mechanistic insights into organic synthesis processes. Investigations into the reaction of nitrile oxides with ketenes, for example, help in understanding the intricacies of reaction pathways and the formation of various organic products (Evans & Taylor, 1987).
Safety and Hazards
Properties
IUPAC Name |
6-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O3/c1-8-13(9(2)22-18-8)15(21)19-4-3-12-11(7-19)5-10(6-16)14(20)17-12/h5H,3-4,7H2,1-2H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGNOVMXSMJNDED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)N2CCC3=C(C2)C=C(C(=O)N3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.